Cas no 2229679-35-8 (3,3-difluoro-5-phenylpent-4-en-1-ol)

• Product Name: 3,3-difluoro-5-phenylpent-4-en-1-ol
• CAS No: 2229679-35-8
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5912537
• PubChem ID: 165619550
• Update Time: 2025-05-21

3,3-difluoro-5-phenylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-5-phenylpent-4-en-1-ol
• EN300-1860271
• 2229679-35-8

• Inchi： 1S/C11H12F2O/c12-11(13,8-9-14)7-6-10-4-2-1-3-5-10/h1-7,14H,8-9H2/b7-6+
• InChI Key： MFTDWXXCCKOZPH-VOTSOKGWSA-N
• SMILES： FC(/C=C/C1C=CC=CC=1)(CCO)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-5-phenylpent-4-en-1-ol

3,3-Difluoro-5-phenylpent-4-en-1-ol (CAS No: 2229679-35-8)

The compound 3,3-difluoro-5-phenylpent-4-en-1-ol (CAS No: 2229679-35-8) is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of alcohols and features a pentenol structure with fluorine substituents and a phenyl group attached. The presence of fluorine atoms at the 3-position introduces interesting electronic effects, while the phenyl group at the 5-position adds aromaticity and potential for further functionalization.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science due to their enhanced stability, lipophilicity, and bioavailability. 3,3-difluoro substitution in this molecule has been shown to significantly influence its pharmacokinetic properties, making it a promising candidate for medicinal chemistry applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents.

The synthesis of 5-phenylpentenol derivatives has been optimized through various methodologies, including catalytic hydrogenation and enantioselective reductions. These advancements have enabled the production of enantiomerically pure samples, which are crucial for biological assays and pharmacological studies. The compound's pentenol structure also allows for regioselective oxidation reactions, facilitating its use in constructing complex natural product frameworks.

In terms of physical properties, 3,3-difluoro-5-phenylpentenol exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for chromatographic separations and analytical techniques like HPLC and GC-Mass Spectrometry.

Recent research has focused on the stereochemical outcomes of this compound in asymmetric catalysis. For instance, its use as a chiral ligand in transition metal-catalyzed reactions has shown promise in synthesizing enantioenriched products with high efficiency. This highlights its versatility as both a building block and a catalyst in organic synthesis.

The compound's fluorinated pentenol framework has also been explored in polymer chemistry for developing novel materials with tailored mechanical properties. Its ability to undergo ring-opening polymerization under specific conditions offers potential applications in creating biodegradable polymers for biomedical devices.

In conclusion, 3,3-difluoro-5-phenylpentenol (CAS No: 2229679-35-) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and applications, positions it as a valuable tool in contemporary chemical research.